Cas no 941995-56-8 (N-(3-chloro-2-methylphenyl)-3-methyl-4-oxo-1-phenyl-1H,4H,7H-pyrazolo3,4-bpyridine-5-carboxamide)

• Product Name: N-(3-chloro-2-methylphenyl)-3-methyl-4-oxo-1-phenyl-1H,4H,7H-pyrazolo3,4-bpyridine-5-carboxamide
• CAS No: 941995-56-8
• MF: C₂₁H₁₇ClN₄O₂
• MW: 392.8382833004
• CID: 5502739
• Update Time: 2025-07-05

N-(3-chloro-2-methylphenyl)-3-methyl-4-oxo-1-phenyl-1H,4H,7H-pyrazolo3,4-bpyridine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-b]pyridine-5-carboxamide, N-(3-chloro-2-methylphenyl)-4,7-dihydro-3-methyl-4-oxo-1-phenyl-
• N-(3-chloro-2-methylphenyl)-3-methyl-4-oxo-1-phenyl-1H,4H,7H-pyrazolo3,4-bpyridine-5-carboxamide

• Inchi： 1S/C21H17ClN4O2/c1-12-16(22)9-6-10-17(12)24-21(28)15-11-23-20-18(19(15)27)13(2)25-26(20)14-7-4-3-5-8-14/h3-11H,1-2H3,(H,23,27)(H,24,28)
• InChI Key： SSEAFDQXXJGJAG-UHFFFAOYSA-N
• SMILES： C12N(C3=CC=CC=C3)N=C(C)C=1C(=O)C(C(NC1=CC=CC(Cl)=C1C)=O)=CN2

Additional information on N-(3-chloro-2-methylphenyl)-3-methyl-4-oxo-1-phenyl-1H,4H,7H-pyrazolo3,4-bpyridine-5-carboxamide

N-(3-chloro-2-methylphenyl)-3-methyl-4-oxo-1-phenyl-1H,4H,7H-pyrazolo[3,4-b]pyridine-5-carboxamide

The compound with CAS No 941995-56-8, named N-(3-chloro-2-methylphenyl)-3-methyl-4-oxo-1-phenyl-1H,4H,7H-pyrazolo[3,4-b]pyridine-5-carboxamide, is a highly specialized organic compound with a complex structure and potential applications in various fields of chemistry and pharmacology. This compound belongs to the class of pyrazolopyridines, which are known for their unique electronic properties and structural versatility.

Pyrazolo[3,4-b]pyridine is a fused bicyclic system that combines the characteristics of pyrazole and pyridine rings. The presence of this core structure in the compound makes it a promising candidate for exploring novel chemical reactions and bioactive properties. Recent studies have highlighted the importance of such heterocyclic systems in drug design due to their ability to interact with various biological targets, including enzymes and receptors.

The substituents attached to the pyrazolo[3,4-b]pyridine core further enhance its functional diversity. The N-(3-chloro-2-methylphenyl) group introduces electron-withdrawing and donating effects, which can influence the compound's reactivity and stability. Similarly, the 3-methyl and 1-phenyl groups contribute to the molecule's hydrophobicity and aromaticity, respectively.

Recent advancements in synthetic chemistry have enabled the efficient construction of such complex molecules through modular approaches. For instance, researchers have employed click chemistry strategies to assemble the pyrazolo[3,4-b]pyridine framework with high precision. These methods not only improve yield but also allow for fine-tuning of substituents to optimize desired properties.

From a pharmacological perspective, this compound has shown potential as a modulator of kinase activity, which is crucial in treating various diseases such as cancer and inflammatory disorders. Preclinical studies suggest that it exhibits selective binding to specific kinase domains, making it a promising lead compound for drug development.

In addition to its biological applications, this compound has also been explored in materials science for its potential use in organic electronics. Its conjugated system allows for efficient charge transport properties, which could be harnessed in devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs).

The synthesis of N-(3-chloro-2-methylphenyl)-3-methyl-4-oxo-1-phenyl-1H,4H,7H-pyrazolo[3,4-b]pyridine-5-carboxamide involves multiple steps requiring precise control over reaction conditions. Key steps include the formation of the pyrazolo[3,4-b]pyridine core through cyclization reactions followed by functionalization with appropriate substituents.

Efforts are currently underway to optimize the synthesis process further by exploring greener chemistry approaches. This includes the use of biocatalysts and solvent-free conditions to minimize environmental impact while maintaining product quality.

In conclusion, CAS No 941995-56-8 represents a significant advancement in heterocyclic chemistry with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for researchers in both academia and industry.